![molecular formula C16H13N3O3 B5802157 2-(4-ethylphenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole](/img/structure/B5802157.png)
2-(4-ethylphenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-ethylphenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole, commonly known as ENOX, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse range of biological activities. ENOX is a member of the oxadiazole family and is a potent inhibitor of various enzymes and proteins.
Mechanism of Action
ENOX exerts its biological activities through various mechanisms of action. It acts as an inhibitor of various enzymes and proteins, including acetylcholinesterase, tyrosinase, and carbonic anhydrase. ENOX has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
ENOX has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. ENOX has also been found to have antioxidant properties, which can protect cells from oxidative damage. Additionally, ENOX has been found to have neuroprotective effects, which can help prevent neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
ENOX has several advantages for lab experiments, including its ease of synthesis and its diverse range of biological activities. However, there are also limitations to using ENOX in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for research on ENOX. One potential area of research is the development of ENOX analogs with improved biological activities and reduced toxicity. Another area of research is the evaluation of ENOX's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the optimal dosage and administration route of ENOX for its various biological activities.
Conclusion:
ENOX is a heterocyclic compound with diverse biological activities and has shown promising results in various areas of research. Its ease of synthesis and diverse range of biological activities make it a promising candidate for drug development. However, further studies are needed to determine its optimal dosage and administration route and to evaluate its potential use in combination with other drugs for the treatment of various diseases.
Synthesis Methods
ENOX can be synthesized by various methods, including the reaction of 4-ethylbenzoyl hydrazide and 3-nitrobenzoyl chloride in the presence of phosphorus oxychloride, or by the reaction of 4-ethylphenylhydrazine and 3-nitrobenzoyl chloride in the presence of triethylamine. The compound can also be synthesized via a one-pot reaction of 4-ethylbenzohydrazide, 3-nitrobenzohydrazide, and phosphorous oxychloride.
Scientific Research Applications
ENOX has been extensively studied for its biological activities and has shown promising results in various areas of research. It has been found to exhibit potent antitumor, antibacterial, antifungal, anti-inflammatory, and anticonvulsant activities. ENOX has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.
properties
IUPAC Name |
2-(4-ethylphenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c1-2-11-6-8-12(9-7-11)15-17-18-16(22-15)13-4-3-5-14(10-13)19(20)21/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPMJTJXKCDMCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.